Cas no 2034546-10-4 (5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide
• CAS No: 2034546-10-4
• MF: C₁₀H₁₂N₂O₃S₂
• MW: 272.343879699707
• CID: 6108901
• PubChem ID: 119101578
• Update Time: 2025-06-15

5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide
• 5-methyl-N-[(5-methyl-1,2-oxazol-4-yl)methyl]thiophene-2-sulfonamide
• AKOS026702080
• 2034546-10-4
• 5-methyl-N-((5-methylisoxazol-4-yl)methyl)thiophene-2-sulfonamide
• F6512-9274

• Inchi： 1S/C10H12N2O3S2/c1-7-3-4-10(16-7)17(13,14)12-6-9-5-11-15-8(9)2/h3-5,12H,6H2,1-2H3
• InChI Key： HQILIBBSWKXUCV-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCC1C=NOC=1C)(=O)=O

Computed Properties

• Exact Mass: 272.02893460g/mol
• Monoisotopic Mass: 272.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide

Recent Advances in the Study of 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide (CAS: 2034546-10-4)

The compound 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide (CAS: 2034546-10-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of the compound. These efforts have been complemented by computational modeling studies, which have provided insights into the compound's molecular interactions and binding affinities with target proteins. The results suggest that this sulfonamide derivative exhibits promising selectivity and potency against specific biological targets, making it a viable candidate for further development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and cancer. For instance, 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide has been shown to inhibit the activity of certain kinases and enzymes that play critical roles in disease progression. These findings have been corroborated by preclinical trials, where the compound exhibited favorable pharmacokinetic profiles and minimal toxicity. Such results underscore its potential as a lead compound for the development of novel therapeutics targeting chronic inflammatory conditions and malignancies.

Further investigations have explored the compound's potential in combination therapies. Synergistic effects have been observed when 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide is co-administered with other small-molecule inhibitors or immunomodulatory agents. These studies have highlighted the compound's ability to enhance the efficacy of existing treatments while reducing adverse effects. Additionally, researchers have identified specific biomarkers that may predict patient responsiveness to therapies involving this sulfonamide derivative, paving the way for personalized medicine approaches.

Despite these promising advancements, challenges remain in the clinical translation of 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to ensure its successful development as a therapeutic agent. Ongoing research is focused on overcoming these hurdles through structural modifications and innovative drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound from the laboratory to clinical trials.

In conclusion, 5-methyl-N-(5-methyl-1,2-oxazol-4-yl)methylthiophene-2-sulfonamide (CAS: 2034546-10-4) represents a promising candidate in the field of medicinal chemistry, with demonstrated potential in targeting complex diseases. Continued research and development efforts are essential to fully unlock its therapeutic capabilities and translate these findings into clinical applications. The compound's unique chemical properties and biological activities position it as a valuable asset in the ongoing quest for innovative and effective treatments.